2-Amino-4-chloro-6-difluoromethoxy-pyrimidine

• Molecular Formula: C5H4ClF2N3O
• Molecular Weight: 195.55 g/mol
• IUPAC Name: 4-chloro-6-(difluoromethoxy)pyrimidin-2-amine
• InChI: InChI=1S/C5H4ClF2N3O/c6-2-1-3(12-4(7)8)11-5(9)10-2/h1,4H,(H2,9,10,11)
• InChI Key: HTSKOSDDIABZGR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(N=C1Cl)N)OC(F)F

Description

2-Amino-4-chloro-6-difluoromethoxy-pyrimidine is a useful research compound. Its molecular formula is C5H4ClF2N3O and its molecular weight is 195.55 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A suspension of 16.4 g of 2-amino-4,6-dichloropyrimidine in 100 ml of 40% sodium hydroxide solution is stirred at a temperature of 95°-100° C. for 1 hour. 200 ml of dioxane are added, and 20 g of gaseous difluorochloromethane are passed in at a temperature of 70°-75° C. in the course of 1 hour. The organic phase is separated off and concentrated to about 1/5 of its volume, the residue is poured into water and the solid precipitate is separated off to give 6 g of 2-amino-4-chloro-6-difluoromethoxy-pyrimidine of melting point 118°-119° C.

Synthesis routes and methods II

Procedure details

A suspension of 16.4 g of 2-amino-4,6-dichloropyrimidine in 100 ml of 40% sodium hydroxide solution is stirred for 1 hour at a temperature of 95° to 100° C. After the addition of 200 ml of dioxane, there are added at a temperature of 70° to 75° C., within 1 hour, 20 g of gaseous difluoromethane. The organic phase is separated, and concentrated to about 1/5 of its volume; it is then poured into water and the solid precipitate is removed. The yield is 6 g of 2-amino-4-chloro-6-difluoromethoxy-pyrimidine, m.p. 118° to 119° C. (compound No. 1.7).